molecular formula C15H14N2OS B8436069 2-Amino-6-[(3,5-dimethylphenyl)sulfinyl]benzonitrile

2-Amino-6-[(3,5-dimethylphenyl)sulfinyl]benzonitrile

Cat. No.: B8436069
M. Wt: 270.4 g/mol
InChI Key: OFZRTOPTDCNZGE-UHFFFAOYSA-N
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Description

2-Amino-6-[(3,5-dimethylphenyl)sulfinyl]benzonitrile is a useful research compound. Its molecular formula is C15H14N2OS and its molecular weight is 270.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H14N2OS

Molecular Weight

270.4 g/mol

IUPAC Name

2-amino-6-(3,5-dimethylphenyl)sulfinylbenzonitrile

InChI

InChI=1S/C15H14N2OS/c1-10-6-11(2)8-12(7-10)19(18)15-5-3-4-14(17)13(15)9-16/h3-8H,17H2,1-2H3

InChI Key

OFZRTOPTDCNZGE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)S(=O)C2=CC=CC(=C2C#N)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-[(3,5-Dimethylphenyl)sulfinyl]-6-fluorobenzonitrile (Example 19) (0.4 g, 1.5 mmol) was dissolved in 40 ml of methanol and chilled to -78° C. Condensed ammonia (20 ml, 15.4 g, 905 mmol) was added and the mixture was heated to 150° C. in a sealed Parr bomb for 24 h. Chromatography on silica gel (flash; Hex/EtOAc 1:1) provided 0.24 g (61%) of 2-amino-6-[(3,5-dimethylphenyl)sulfinyl]benzonitrile: mp 190°-191° C.; NMR (Me2SO-d6, 200 MHz) δ 2.32 (s, 6H), 6.48 (br s, 2H), 6.90 (apparent d, 1H), 7.11 (apparent d, 1H), 7.20 (m, 1H), 7.32 (m, 2H), 7.52 (apparent t, 1H); mass spec (CI) M+ +1=271. Anal. Calc. for C15H14N2OS: C, 66.64; H, 5.22; N, 10.36; S, 11.86. Found: C, 66.71; H, 5.27; N, 10.32; S, 11.84.
Name
2-[(3,5-Dimethylphenyl)sulfinyl]-6-fluorobenzonitrile
Quantity
0.4 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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